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Compound of Interest

Compound Name: 1,1-Dimethoxyheptane

Cat. No.: B156277

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical properties of 1,1-
Dimethoxyheptane (CAS No. 10032-05-0), a key acetal used as a fragrance and flavoring
agent. The information is presented to support research and development activities where this
compound's physical characteristics are of importance.

Core Physical and Chemical Properties

1,1-Dimethoxyheptane is recognized as a colorless oily liquid with a distinct green and
herbaceous odor.[1] Its structural and molecular properties form the basis of its physical
behavior.

Synonyms: Heptanal dimethyl acetal, n-Heptanal dimethyl acetal, Aldehyde C-7 dimethyl
acetal. Molecular Formula: CoH2002 IUPAC Name: 1,1-dimethoxyheptane

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 1,1-
Dimethoxyheptane. The data has been compiled from various sources to provide a
comparative overview.
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Property Value Notes Source(s)
Molecular Weight 160.25 g/mol Computed [1112]1[3]
Boiling Point 81.0°C at 30.00 mm Hg [1]

183 °C at 760 mmHg (lit.) [3]

Density 0.844 - 0.849 g/mL Range [1]

0.832 g/mL at 25 °C (lit.) [3]

Refractive Index 1.405 - 1.415 Range [1]

1.4105 n20/D (lit.) [3]

Flash Point 57.8 °C Closed cup [3]

Insoluble in water;
Solubility soluble in organic [1]

solvents and oils.

Colourless oily liquid
with a green,

Physical Description herbaceous, [1]
somewhat nutty

odour.

Experimental Protocols for Property Determination

While specific experimental reports for 1,1-Dimethoxyheptane are not publicly detailed, the
following are generalized, standard methodologies for determining the key physical properties
listed above. These protocols are widely accepted in chemical characterization.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like 1,1-Dimethoxyheptane, methods such as distillation or the
micro-boiling point method are suitable.

Micro-Boiling Point Method (Thiele Tube Method):
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e Asmall sample (less than 0.5 mL) of 1,1-Dimethoxyheptane is placed into a small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the sample.

e The test tube assembly is attached to a thermometer and heated in a Thiele tube containing
mineral oil to ensure uniform heating.

e The apparatus is heated gently until a rapid and continuous stream of bubbles emerges from
the inverted capillary tube. This indicates the sample has been heated above its boiling point.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is
recorded as the boiling point.[4]

Distillation Method:

A simple distillation apparatus is assembled with a distillation flask, condenser, and receiving
flask.

» Asample of the liquid is placed in the distillation flask along with boiling chips to ensure
smooth boiling.

e The liquid is heated, and the temperature is monitored with a thermometer placed so the
bulb is level with the side arm of the distillation head.

e The temperature at which the vapor and liquid are in equilibrium, and a steady stream of
distillate is collected, is recorded as the boiling point.[2]

Determination of Density

Density is the mass per unit volume of a substance. For liquids, this is typically measured using
a pycnometer or by simply measuring the mass of a known volume.

Method using a Graduated Cylinder and Balance:

e The mass of a clean, dry graduated cylinder is measured using an analytical balance.[5][6]
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e A specific volume of 1,1-Dimethoxyheptane (e.g., 10 mL) is carefully added to the
graduated cylinder, reading the volume from the bottom of the meniscus.[6]

e The mass of the graduated cylinder containing the liquid is then measured.[5][6]
e The mass of the liquid is determined by subtracting the mass of the empty cylinder.
e The density is calculated by dividing the mass of the liquid by its volume.[5][6]

o The temperature at which the measurement is taken must be recorded as density is
temperature-dependent.[5]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance and is commonly measured using a
refractometer.

Abbe Refractometer Method:

o The refractometer is calibrated using a standard of known refractive index, such as distilled
water.

o Afew drops of 1,1-Dimethoxyheptane are placed on the clean, dry prism of the
refractometer.

e The prisms are closed and the instrument's light source is positioned.

o While looking through the eyepiece, the adjustment knob is turned until the boundary line
between the light and dark regions is sharp and centered in the crosshairs.

o The refractive index is read directly from the instrument's scale.

» The temperature is controlled and recorded, as the refractive index is temperature-
dependent (typically reported at 20°C).

Logical Workflow for Physical Characterization
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The following diagram illustrates a logical workflow for the physical characterization of a liquid
chemical compound like 1,1-Dimethoxyheptane.
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Workflow for Physical Property Characterization.

Safety and Hazards

1,1-Dimethoxyheptane is classified as a flammable liquid and vapor (H226).[7][8] It may be
harmful if swallowed (H302) and can cause serious eye irritation (H319).[7] Standard laboratory

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b156277?utm_src=pdf-body
https://www.benchchem.com/product/b156277?utm_src=pdf-body-img
https://www.benchchem.com/product/b156277?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dimethoxyheptane
https://www.echemi.com/sds/heptanal-dimethyl-acetal-pd180521128691.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dimethoxyheptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

safety precautions, including the use of personal protective equipment, should be employed
when handling this chemical. Store in a cool, well-ventilated area away from ignition sources.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 1,1-
Dimethoxyheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15627 7#what-are-the-physical-properties-of-1-1-
dimethoxyheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b156277?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

